Cas no 140899-21-4 (1-Propene, 3-(trifluoromethoxy)-)

• Product Name: 1-Propene, 3-(trifluoromethoxy)-
• CAS No: 140899-21-4
• MF: C₄H₅F₃O
• MW: 126.077111959457
• CID: 1308448
• PubChem ID: 21958352
• Update Time: 2025-04-20

1-Propene, 3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 3-(trifluoromethoxy)-
• 3-(trifluoromethoxy)prop-1-ene
• DTXSID70620794
• SCHEMBL1118561
• 140899-21-4
• GRBIDBDQEDKOQJ-UHFFFAOYSA-N

• Inchi： 1S/C4H5F3O/c1-2-3-8-4(5,6)7/h2H,1,3H2
• InChI Key： GRBIDBDQEDKOQJ-UHFFFAOYSA-N
• SMILES： FC(OCC=C)(F)F

Computed Properties

• Exact Mass: 126.02925
• Monoisotopic Mass: 126.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 75.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23